Cas no 100653-59-6 (quinoline-6-thiol)

• Product Name: quinoline-6-thiol
• CAS No: 100653-59-6
• MF: C₉H₇NS
• MW: 161.223580598831
• MDL: MFCD20482366
• CID: 2867077
• PubChem ID: 23422228
• Update Time: 2025-05-22

quinoline-6-thiol Chemical and Physical Properties

Names and Identifiers

• quinoline-6-thiol
• 6-Mercaptochinolin;Chinolin-6-thiol;
• 100653-59-6
• DTXSID90901673
• SCHEMBL359895
• WKTZMPNNJIPTON-UHFFFAOYSA-N
• NoName_809
• AT33428
• EN300-2001432
• quinoline, 6-mercapto-

• MDL： MFCD20482366
• Inchi： 1S/C9H7NS/c11-8-3-4-9-7(6-8)2-1-5-10-9/h1-6,11H
• InChI Key： WKTZMPNNJIPTON-UHFFFAOYSA-N
• SMILES： SC1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 161.03000
• Monoisotopic Mass: 161.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 13.9Ų

Experimental Properties

• PSA: 51.69000
• LogP: 2.52350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on quinoline-6-thiol

Recent Advances in Quinoline-6-thiol (CAS: 100653-59-6) Research: A Comprehensive Review

Quinoline-6-thiol (CAS: 100653-59-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on exploring its mechanism of action, synthetic pathways, and biological activities, particularly in the context of antimicrobial and anticancer drug development. This research brief synthesizes the latest findings on quinoline-6-thiol, providing a comprehensive overview of its current applications and future prospects in the field.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of quinoline-6-thiol derivatives against multidrug-resistant bacterial strains. The research team synthesized a series of novel analogs through strategic modifications of the thiol group at the 6-position of the quinoline scaffold. Molecular docking studies revealed that these compounds exhibit strong binding affinity to bacterial DNA gyrase, with compound 6e (a bromo-substituted derivative) showing particularly potent activity against MRSA (MIC = 1.56 μg/mL). These findings suggest that quinoline-6-thiol derivatives could serve as promising lead compounds for developing new antibiotics to address the growing threat of antimicrobial resistance.

In oncology research, a recent breakthrough demonstrated quinoline-6-thiol's potential as a chemosensitizer in combination therapies. A 2024 Nature Communications paper reported that quinoline-6-thiol enhances the efficacy of conventional chemotherapeutic agents by modulating cellular redox homeostasis. The compound was shown to selectively deplete glutathione in cancer cells while sparing normal cells, thereby sensitizing tumor cells to cisplatin and doxorubicin. This dual mechanism of action—combining direct cytotoxic effects with chemosensitization—positions quinoline-6-thiol as a valuable candidate for overcoming drug resistance in solid tumors, particularly in pancreatic and ovarian cancers where treatment options remain limited.

Significant progress has also been made in understanding the compound's pharmacokinetic properties. A recent ADMET study utilizing advanced LC-MS/MS techniques characterized quinoline-6-thiol's metabolic stability and tissue distribution profile. The research found that while the compound exhibits moderate plasma protein binding (∼75%), it demonstrates favorable blood-brain barrier penetration, opening possibilities for central nervous system applications. However, the study also identified rapid hepatic metabolism as a potential challenge, with a half-life of approximately 2.3 hours in murine models, suggesting that structural modifications may be necessary to improve its metabolic stability for therapeutic use.

The synthetic chemistry community has contributed important advancements in quinoline-6-thiol production methodologies. A 2023 Green Chemistry publication described an eco-friendly, one-pot synthesis route using microwave-assisted reactions that improved yields from 42% to 78% while reducing solvent consumption by 60%. This scalable approach addresses previous limitations in quinoline-6-thiol availability for large-scale biological testing and potential clinical development. The new synthetic protocol also enables easier introduction of diverse substituents at various positions on the quinoline ring, facilitating structure-activity relationship studies.

Looking forward, several research groups are exploring quinoline-6-thiol's potential in neurodegenerative disease therapeutics. Preliminary in vitro studies indicate that certain derivatives exhibit neuroprotective effects by inhibiting tau protein aggregation and reducing oxidative stress in neuronal cells. While these findings are promising, further in vivo validation and mechanism elucidation are required before clinical translation. The compound's versatility as a molecular scaffold continues to inspire innovative applications across multiple therapeutic areas, making it a focal point of interdisciplinary research in chemical biology and medicinal chemistry.